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Compound of Interest

Compound Name: TAH-19

Cat. No.: B1193663

For Researchers, Scientists, and Drug Development Professionals

This document provides critical, immediate safety and logistical information for the handling
and disposal of the novel psychoactive compound TAH-19. Adherence to these procedural
guidelines is mandatory to ensure personnel safety and regulatory compliance.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) is the most critical line of
defense against exposure to TAH-19.[1] Personnel must be trained in the correct donning,
doffing, and maintenance of all required PPE.[2]

Table 1: PPE Requirements for Handling TAH-19
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Protection Level

Required PPE

Specific Scenarios

Level A: Highest Risk

- Full-face, self-contained
breathing apparatus (SCBA) or
positive pressure supplied-air
respirator (SAR).[1] - Totally
encapsulating chemical and
vapor protective suit.[1] - Inner
and outer chemical-resistant
gloves.[1] - Chemical-resistant
boots with steel toes and
shanks.[1]

- Large-scale spills or releases.
- Emergency response to
uncontrolled situations. -
Situations with high
concentrations of aerosols or

vapors.

Level B: High Risk

- Full-face, self-contained
breathing apparatus (SCBA) or
positive pressure supplied-air
respirator (SAR). - Hooded
chemical-resistant clothing
(overalls and long-sleeved
jacket; coveralls; one or two-
piece chemical-splash suit;
disposable chemical-resistant
overalls). - Inner and outer
chemical-resistant gloves. -
Chemical-resistant boots with

steel toes and shanks.

- Handling of concentrated
TAH-19. - Weighing and
preparing stock solutions. -
Procedures with a high

likelihood of splashes.

Level C: Moderate Risk

- Full-face or half-mask air-
purifying respirators (APR) with
appropriate cartridges for
organic vapors and
particulates. - Hooded
chemical-resistant clothing. -
Inner and outer chemical-
resistant gloves. - Chemical-

resistant boots or shoe covers.

- Handling of dilute solutions of
TAH-19. - Routine laboratory
procedures with adequate
ventilation. - Work within a

certified chemical fume hood.

Level D: Low Risk

- Safety glasses or chemical

splash goggles.[3] - Lab coat

- Handling of sealed containers
of TAH-19. - General

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://m.youtube.com/watch?v=kmSnIHewxZo
https://m.youtube.com/watch?v=kmSnIHewxZo
https://m.youtube.com/watch?v=kmSnIHewxZo
https://m.youtube.com/watch?v=kmSnIHewxZo
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

or coveralls.[3] - Single pair of laboratory housekeeping in
nitrile gloves. - Closed-toe TAH-19 work areas. -
shoes.[3] Observation of procedures

without direct participation.

Experimental Protocols: Handling TAH-19

2.1. Preparation and Handling:

e Risk Assessment: Prior to any new procedure involving TAH-19, a formal risk assessment
must be conducted to identify potential hazards and determine the appropriate level of PPE.

o Controlled Access: All work with TAH-19 must be conducted in a designated and clearly
marked controlled area with restricted access.

e Ventilation: All manipulations of TAH-19 that could generate aerosols, dust, or vapors must
be performed within a certified chemical fume hood or other appropriate containment device.

e Personal Hygiene: Personnel must wash their hands thoroughly before and after handling
TAH-19, and before leaving the laboratory.[4]

2.2. Spill Management:
e Minor Spill (manageable by trained personnel):

o Alert personnel in the immediate area.

[e]

Don the appropriate PPE (at a minimum, Level C).

o

Contain the spill using an appropriate absorbent material.

[¢]

Clean the area with a decontaminating solution.

Collect all contaminated materials in a sealed, labeled hazardous waste container.

[¢]

o Major Spill (large or unmanageable):

o Evacuate the area immediately.
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o Alert others and activate the emergency response system.[5]

o Contact the Environmental Health and Safety (EHS) department or the appropriate
emergency response team.[6]

2.3. Emergency Procedures in Case of Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open.[4][6][7] Seek immediate medical attention.

[4]

» Skin Contact: Promptly flush the affected area with water for at least 15 minutes in a safety
shower and remove all contaminated clothing.[4][7] Seek immediate medical attention.[4]

« Inhalation: Move the affected individual to fresh air.[8] If breathing is difficult or stops, provide
artificial respiration if trained to do so. Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting unless instructed to do so by medical personnel.[8] Seek
immediate medical attention.[8]

Disposal Plan

All TAH-19 waste is considered hazardous and must be disposed of according to institutional
and regulatory guidelines.

Table 2: TAH-19 Waste Disposal Plan
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Waste Type Container Labeling Disposal Procedure
Store in a designated
) Lined, leak-proof, and Satellite Accumulation
Solid Waste "Hazardous Waste -

(contaminated gloves,

bench paper, etc.)

puncture-resistant
hazardous waste

container.

TAH-19 Contaminated
Solids"

Area (SAA).[9]
Request pickup from

EHS for incineration.

[9]

Liquid Waste
(solvents, reaction

mixtures, etc.)

Compatible, sealed,
and labeled
hazardous waste

container.[9]

"Hazardous Waste -
TAH-19 Liquid Waste"
with full chemical

composition.[9]

Store in a designated
SAA.[9] Request
pickup from EHS for

incineration.[9]

Sharps Waste
(needles,
contaminated

glassware, etc.)

Puncture-resistant

sharps container.

"Hazardous Waste -
TAH-19 Contaminated
Sharps"

Once full, seal and
place in the
designated SAA for
pickup by EHS.

Do not dispose of
down the drain.[10]

Unused/Expired TAH-  Original or compatible = "Hazardous Waste -
) Contact EHS for
19 container. Unused TAH-19" o
specific disposal
instructions.[10]
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Caption: Workflow for the safe handling of TAH-19 from preparation to disposal.
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Caption: Decision-making process for selecting the appropriate PPE level for TAH-19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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